Cas no 851970-28-0 (5-{4-(3-chlorophenyl)piperazin-1-yl(thiophen-2-yl)methyl}-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol)

• Product Name: 5-{4-(3-chlorophenyl)piperazin-1-yl(thiophen-2-yl)methyl}-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol
• CAS No: 851970-28-0
• MF: C₂₀H₂₀ClN₅OS₂
• MW: 445.988699913025
• CID: 5849993
• PubChem ID: 5081572
• Update Time: 2025-10-17

5-{4-(3-chlorophenyl)piperazin-1-yl(thiophen-2-yl)methyl}-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol Chemical and Physical Properties

Names and Identifiers

• 851970-28-0
• SMR000017866
• HMS2242I17
• CHEMBL1579823
• 5-{[4-(3-chlorophenyl)piperazin-1-yl](thiophen-2-yl)methyl}-2-methyl-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol
• 5-((4-(3-chlorophenyl)piperazin-1-yl)(thiophen-2-yl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol
• MLS000101816
• 5-[[4-(3-chlorophenyl)piperazin-1-yl]-thiophen-2-ylmethyl]-2-methyl-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• F0631-0440
• AKOS024589880
• 5-{4-(3-chlorophenyl)piperazin-1-yl(thiophen-2-yl)methyl}-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol

• Inchi： 1S/C20H20ClN5OS2/c1-13-22-20-26(23-13)19(27)18(29-20)17(16-6-3-11-28-16)25-9-7-24(8-10-25)15-5-2-4-14(21)12-15/h2-6,11-12,17,27H,7-10H2,1H3
• InChI Key： VNAVKZPCFIEARQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)N1CCN(C(C2=CC=CS2)C2=C(N3C(=NC(C)=N3)S2)O)CC1

Computed Properties

• Exact Mass: 445.0797803g/mol
• Monoisotopic Mass: 445.0797803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 113Ų

Additional information on 5-{4-(3-chlorophenyl)piperazin-1-yl(thiophen-2-yl)methyl}-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol

Introduction to 5-{4-(3-chlorophenyl)piperazin-1-yl(thiophen-2-yl)methyl}-2-methyl-1,2,4triazolo[3,2-b][1,3]thiazol-6-ol (CAS No. 851970-28-0)

5-{4-(3-chlorophenyl)piperazin-1-yl(thiophen-2-yl)methyl}-2-methyl-1,2,4triazolo[3,2-b][1,3]thiazol-6-ol (CAS No. 851970-28-0) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of triazolothiazoles and is characterized by its unique structural features, including a piperazine ring, a thiophene moiety, and a chlorinated phenyl group. These structural elements contribute to its pharmacological properties and make it a promising candidate for various biological studies.

The chemical structure of 5-{4-(3-chlorophenyl)piperazin-1-yl(thiophen-2-yl)methyl}-2-methyl-1,2,4triazolo[3,2-b][1,3]thiazol-6-ol is highly intricate, with multiple functional groups that can interact with biological targets in diverse ways. The presence of the piperazine ring and the thiophene moiety provides the compound with enhanced solubility and stability, which are crucial for its effectiveness in biological systems. Additionally, the chlorinated phenyl group enhances the compound's lipophilicity, facilitating its cellular uptake and distribution.

Recent research has focused on the potential therapeutic applications of 5-{4-(3-chlorophenyl)piperazin-1-yl(thiophen-2-yl)methyl}-2-methyl-1,2,4triazolo[3,2-b][1,3]thiazol-6-ol. Studies have shown that this compound exhibits potent antifungal activity against a range of pathogenic fungi, including Candida albicans and Aspergillus fumigatus. The mechanism of action is believed to involve disruption of fungal cell membranes and inhibition of essential enzymes involved in fungal metabolism.

Beyond its antifungal properties, 5-{4-(3-chlorophenyl)piperazin-1-yl(thiophen-2-yl)methyl}-2-methyl-1,2,4triazolo[3,2-b][1,3]thiazol-6-ol has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines by targeting key signaling pathways involved in cell proliferation and survival. Specifically, it has been shown to inhibit the PI3K/Akt/mTOR pathway, which is frequently dysregulated in many types of cancer.

In addition to its direct therapeutic effects, 5-{4-(3-chlorophenyl)piperazin-1-yl(thiophen-2-yl)methyl}-2-methyl-1,2,4triazolo[3,2-b][1,3]thiazol-6-ol has been explored as a lead compound for drug development. Its unique chemical structure provides a scaffold for further modifications to optimize its pharmacological properties. For instance, researchers have synthesized analogs with varying substituents on the piperazine ring and thiophene moiety to enhance potency and selectivity.

The safety profile of 5-{4-(3-chlorophenyl)piperazin-1-yl(thiophen-2-yl)methyl}-2-methyl-1,2,4triazolo[3,2-b][1,3]thiazol-6-ol has also been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations. However, further investigations are needed to fully understand its long-term safety and potential side effects.

In conclusion, 5-{4-(3-chlorophenyl)piperazin-1-yl(thiophen-2-yl)methyl}-2-methyl-1,2,4triazolo[3,2-b][1,3]thiazol-6-ol (CAS No. 851970-28-0) is a promising compound with diverse biological activities. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of antifungal therapy and cancer treatment. Ongoing studies aim to elucidate its mechanisms of action and optimize its therapeutic potential for clinical applications.